Cas no 76527-27-0 (Spiro[oxirane-2,2'-tricyclo[3.3.1.13,7]decane]-3-carboxylic acid, methyl ester)

• Product Name: Spiro[oxirane-2,2'-tricyclo[3.3.1.13,7]decane]-3-carboxylic acid, methyl ester
• CAS No: 76527-27-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 5279946
• Update Time: 2025-10-29

Spiro[oxirane-2,2'-tricyclo[3.3.1.13,7]decane]-3-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Spiro[oxirane-2,2'-tricyclo[3.3.1.13,7]decane]-3-carboxylic acid, methyl ester

• Inchi： 1S/C13H18O3/c1-15-12(14)11-13(16-11)9-3-7-2-8(5-9)6-10(13)4-7/h7-11H,2-6H2,1H3
• InChI Key： BCUPCTLMNDJKNF-UHFFFAOYSA-N
• SMILES： O1C(C(OC)=O)C21C1CC3CC2CC(C3)C1

Additional information on Spiro[oxirane-2,2'-tricyclo[3.3.1.13,7]decane]-3-carboxylic acid, methyl ester

Comprehensive Overview of Spiro[oxirane-2,2'-tricyclo[3.3.1.13,7]decane]-3-carboxylic acid, methyl ester (CAS No. 76527-27-0)

The compound Spiro[oxirane-2,2'-tricyclo[3.3.1.13,7]decane]-3-carboxylic acid, methyl ester (CAS No. 76527-27-0) is a highly specialized chemical with a unique spirocyclic structure. Its molecular framework combines an oxirane (epoxide) ring fused to a tricyclo[3.3.1.13,7]decane core, which is further functionalized with a methyl ester group. This structural complexity makes it a subject of interest in organic synthesis, material science, and pharmaceutical research. Researchers often explore its reactivity, stability, and potential applications in drug design due to its rigid, three-dimensional architecture.

In recent years, the demand for spirocyclic compounds has surged, driven by their versatility in medicinal chemistry. The Spiro[oxirane-2,2'-tricyclo[3.3.1.13,7]decane] scaffold, in particular, has garnered attention for its ability to mimic bioactive conformations. The presence of the methyl ester group adds further functionality, enabling derivatization for targeted applications. This compound is frequently discussed in forums and publications focusing on advanced organic synthesis and molecular design, aligning with trends in fragment-based drug discovery and green chemistry.

From a synthetic perspective, the epoxide ring in Spiro[oxirane-2,2'-tricyclo[3.3.1.13,7]decane]-3-carboxylic acid, methyl ester offers opportunities for ring-opening reactions, a key strategy in constructing complex molecules. Chemists often query its stability under various conditions, such as acidic or basic environments, and its compatibility with catalytic systems. These inquiries reflect broader industry interests in sustainable synthesis and catalyst development, topics frequently searched in academic and industrial databases.

The compound's tricyclic core also contributes to its rigidity, a property highly valued in materials science. Researchers investigating high-performance polymers or nanomaterials may explore its incorporation into novel matrices to enhance thermal or mechanical properties. Such applications are often linked to searches for innovative materials or polymeric additives, highlighting its interdisciplinary relevance.

Analytical characterization of Spiro[oxirane-2,2'-tricyclo[3.3.1.13,7]decane]-3-carboxylic acid, methyl ester typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying its purity and structure, common concerns for laboratories handling specialized chemicals. Online discussions frequently address challenges in spectral interpretation or crystallization protocols, underscoring the need for detailed technical resources.

In summary, Spiro[oxirane-2,2'-tricyclo[3.3.1.13,7]decane]-3-carboxylic acid, methyl ester (CAS No. 76527-27-0) represents a compelling case study in modern chemistry. Its multifaceted applications—from drug discovery to materials engineering—align with trending searches for functionalized spirocycles and stereoselective synthesis. As research continues to uncover its potential, this compound remains a valuable tool for scientists pushing the boundaries of molecular innovation.